Cas no 33208-42-3 ((2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl Dibenzoate)

• Product Name: (2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl Dibenzoate
• CAS No: 33208-42-3
• MF: C₂₀H₂₀O₇
• MW: 372.368606567383
• MDL: MFCD34603401
• CID: 5185255
• Update Time: 2026-03-05

(2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl Dibenzoate Chemical and Physical Properties

Names and Identifiers

• β-D-Ribofuranoside, methyl, 2,3-dibenzoate
• (2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl Dibenzoate
• SY300113

• MDL： MFCD34603401
• Inchi： 1S/C20H20O7/c1-24-20-17(27-19(23)14-10-6-3-7-11-14)16(15(12-21)25-20)26-18(22)13-8-4-2-5-9-13/h2-11,15-17,20-21H,12H2,1H3
• InChI Key： KYBHURZCCOIFKJ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1CO)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 497
• XLogP3: 2.5
• Topological Polar Surface Area: 91.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on (2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl Dibenzoate

Comprehensive Overview of the Compound CAS No. 33208-42-3: (2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl Dibenzoate

The compound with the CAS number 33208-42-3, known as (2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl dibenzoate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various scientific and industrial contexts.

The molecular structure of (2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl dibenzoate consists of a tetrahydrofuran ring with specific functional groups attached. The presence of a hydroxymethyl group at the 2-position and a methoxy group at the 5-position, along with the dibenzoate ester groups at the 3 and 4 positions, imparts distinct chemical properties to this compound. These properties make it an interesting subject for both fundamental research and practical applications.

In recent years, advancements in synthetic methodologies have enabled the efficient synthesis of (2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl dibenzoate. One notable approach involves the use of chiral catalysts to achieve high enantioselectivity during the synthesis process. This has been crucial in producing the compound with the desired stereochemistry, which is essential for its biological activity and potential pharmaceutical applications.

The biological activity of (2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl dibenzoate has been a focal point of several studies. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. Additionally, its anti-inflammatory effects have been attributed to its ability to modulate cytokine production and reduce oxidative stress.

Beyond its biological activities, (2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl dibenzoate has also been explored for its potential use as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for the synthesis of more complex molecules with diverse functionalities. This versatility has led to its application in the development of new materials and pharmaceuticals.

In the context of drug discovery and development, the compound's ability to cross biological membranes and its stability under physiological conditions are critical factors. Studies have shown that (2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl dibenzoate can be effectively delivered to target tissues without significant degradation. This property is particularly important for developing drugs that require high bioavailability and targeted delivery.

The safety profile of (2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl dibenzoate has also been evaluated in various preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good tolerability at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (2R,3R,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diyl dibenzoate (CAS No. 33208-42-3) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in areas such as drug discovery and materials science. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in various scientific disciplines.